Cas no 1353506-61-2 ([6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine)

• Product Name: [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine
• CAS No: 1353506-61-2
• MF: C₂₄H₁₉F₂N₃
• MW: 387.424572229385
• MDL: MFCD21091097
• CID: 4784167
• Update Time: 2025-10-30

[6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine Chemical and Physical Properties

Names and Identifiers

• [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine
• 1-[6-(3-fluorophenyl)pyridin-3-yl]-N-[[6-(3-fluorophenyl)pyridin-3-yl]methyl]methanamine

• MDL： MFCD21091097
• Inchi： 1S/C24H19F2N3/c25-21-5-1-3-19(11-21)23-9-7-17(15-28-23)13-27-14-18-8-10-24(29-16-18)20-4-2-6-22(26)12-20/h1-12,15-16,27H,13-14H2
• InChI Key： FXZMOMRLMFVCRI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=CN=1)CNCC1=CN=C(C2C=CC=C(C=2)F)C=C1

Computed Properties

• Exact Mass: 387.15470394 g/mol
• Monoisotopic Mass: 387.15470394 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.8
• Molecular Weight: 387.4

Additional information on [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine

Introduction to [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine and Its Significance in Modern Chemical Research

[6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine, with the CAS number 1353506-61-2, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine and pyridine moieties in its structure contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to exhibit specific pharmacological activities. The dual presence of [6-(3-Fluorophenyl)-3-pyridinyl] groups not only enhances its binding affinity but also modulates its metabolic stability, crucial factors in drug design. This dual functionality has been a focal point in recent research, particularly in the quest to develop more effective and selective inhibitors for various biological targets.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can alter the electronic properties of molecules, leading to improved bioavailability and reduced metabolic degradation. In the case of [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine, the fluorine atom at the 3-position of the phenyl ring plays a pivotal role in enhancing its interaction with biological targets. This has been particularly evident in studies targeting enzymes involved in cancer metabolism, where such compounds have shown promising inhibitory effects.

The pyridine moiety in the compound's structure further contributes to its pharmacological profile. Pyridine derivatives are well-known for their ability to interact with a wide range of biological targets, including enzymes and receptors. The specific arrangement of atoms within [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine allows for optimal binding interactions, which is essential for developing potent and selective therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine make it an ideal candidate for inhibiting specific kinases without affecting others. This selectivity is critical for minimizing side effects and improving patient outcomes.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have allowed researchers to predict how [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine interacts with biological targets at an atomic level. These simulations have provided valuable insights into its mechanism of action and have guided the optimization process for developing more effective derivatives.

The synthesis of [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine involves a series of well-executed chemical transformations that showcase the expertise of modern synthetic chemists. The use of advanced methodologies ensures high yields and purity, which are essential for pharmaceutical applications. The synthesis pathway also highlights the importance of protecting group strategies in multi-step organic synthesis, ensuring that reactive intermediates are handled with precision.

In conclusion, [6-(3-Fluorophenyl)-3-pyridinyl]-N-{[6-(3-fluorophenyl)-3-pyridinyl]methyl}methanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological activities make it a valuable candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.